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For Researchers, Scientists, and Drug Development Professionals

Introduction
Isotussilagine is a pyrrolizidine alkaloid identified as a constituent of Tussilago farfara,

commonly known as coltsfoot.[1] This plant has a long history in traditional medicine for treating

respiratory ailments and inflammatory conditions.[1] While research has been conducted on the

crude extracts of Tussilago farfara and some of its other components, specific and detailed

pharmacological data on isolated Isotussilagine remains limited in publicly available scientific

literature. This guide synthesizes the available information on Isotussilagine and the broader

context of Tussilago farfara research, highlighting areas for future investigation.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Isotussilagine is presented in Table

1.
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Property Value Source

Molecular Formula C₁₀H₁₇NO₃ [2]

Molecular Weight 199.25 g/mol [2]

IUPAC Name

methyl (1S,2R,8S)-2-hydroxy-

2-methyl-1,3,5,6,7,8-

hexahydropyrrolizine-1-

carboxylate

[2]

CAS Number 91108-32-6 [2]

Biological Activity and Pharmacological Potential
While quantitative data such as IC₅₀ or EC₅₀ values for Isotussilagine are not readily available

in the reviewed literature, the plant it is derived from, Tussilago farfara, has been investigated

for several pharmacological activities. These activities are generally attributed to the complex

mixture of compounds present in the plant extracts, which includes terpenoids, flavonoids, and

other alkaloids in addition to Isotussilagine.[3]

Anti-Inflammatory Activity
Extracts of Tussilago farfara have demonstrated anti-inflammatory properties.[1][4] For

instance, a sesquiterpenoid from the plant, tussilagone, has been shown to exert anti-

inflammatory effects in murine macrophages by inducing heme oxygenase-1 (HO-1)

expression.[5] This compound inhibited the production of nitric oxide (NO), tumor necrosis

factor-alpha (TNF-α), and prostaglandin E2 (PGE₂).[5] While this provides a potential

mechanism for the anti-inflammatory effects of the plant, specific studies on the contribution of

Isotussilagine to this activity are lacking.

Neuroprotective Effects
The potential for neuroprotection is another area of interest for compounds from medicinal

plants. Studies on other natural compounds have shown neuroprotective effects against

glutamate-induced toxicity in cell lines like SH-SY5Y by reducing oxidative stress and inhibiting

apoptosis. While Tussilago farfara has been noted for its neuroprotective activity, direct

experimental evidence and detailed mechanisms for Isotussilagine are yet to be elucidated.[1]
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Experimental Protocols
Detailed experimental protocols for the biological evaluation of Isotussilagine are not

available. However, based on the general methodologies used for assessing similar

compounds, the following experimental workflows can be proposed for future research.

General Workflow for In Vitro Anti-Inflammatory Assay
Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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